![molecular formula C17H21N3O B7473348 N-cycloheptyl-N-methylquinoxaline-2-carboxamide](/img/structure/B7473348.png)
N-cycloheptyl-N-methylquinoxaline-2-carboxamide
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Overview
Description
N-cycloheptyl-N-methylquinoxaline-2-carboxamide, also known as CHQ, is a synthetic compound that has been extensively studied for its potential use in scientific research. CHQ belongs to the quinoxaline family and is a non-competitive antagonist of the NMDA receptor.
Mechanism of Action
N-cycloheptyl-N-methylquinoxaline-2-carboxamide is a non-competitive antagonist of the NMDA receptor, which is a type of glutamate receptor that plays a crucial role in synaptic plasticity and learning and memory. By blocking the NMDA receptor, this compound can prevent the excessive activation of glutamate receptors, which can lead to excitotoxicity and neuronal damage.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can reduce the production of reactive oxygen species and prevent lipid peroxidation, which can lead to oxidative stress and neuronal damage. This compound can also increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-cycloheptyl-N-methylquinoxaline-2-carboxamide in lab experiments is its high potency and selectivity for the NMDA receptor. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has a relatively short half-life and can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on N-cycloheptyl-N-methylquinoxaline-2-carboxamide. One area of interest is the development of more potent and selective NMDA receptor antagonists based on the structure of this compound. Another area of interest is the investigation of the potential therapeutic effects of this compound in human clinical trials. Additionally, the use of this compound in combination with other drugs or therapies may also be explored.
Synthesis Methods
The synthesis of N-cycloheptyl-N-methylquinoxaline-2-carboxamide involves the reaction between 2-cyanophenylhydrazine and cycloheptanone in the presence of acetic anhydride and sulfuric acid. The resulting product is then treated with methyl iodide to obtain this compound. The chemical structure of this compound is shown below:
Scientific Research Applications
N-cycloheptyl-N-methylquinoxaline-2-carboxamide has been extensively studied for its potential use in scientific research. It has been shown to have neuroprotective effects in animal models of neurological disorders such as Parkinson's disease, Alzheimer's disease, and stroke. This compound has also been shown to have anti-inflammatory and analgesic effects.
properties
IUPAC Name |
N-cycloheptyl-N-methylquinoxaline-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O/c1-20(13-8-4-2-3-5-9-13)17(21)16-12-18-14-10-6-7-11-15(14)19-16/h6-7,10-13H,2-5,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHMSADZMTBWWNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCCC1)C(=O)C2=NC3=CC=CC=C3N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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